Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

scaling up 2-hexenedinitrile production

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Hexenedinitrile

CAS No.: 13042-02-9

Cat. No.: S1508165

Chemical Identification & Properties

The table below summarizes the core identifiers and physical properties of 2-hexenedinitrile from multiple

chemical databases [1] [2] [3].

Property Value / Description

CAS Number 13042-02-9 [1] [2] [3]

Other CAS 2141-58-4 (for (Z)-hex-2-enedinitrile) [4]
Number

Molecular CeHsN2 [1] [2] [3]

Formula

Molecular Weight 106.12 - 106.13 g/mol [1] [2] [3]

Synonyms 2-Hexenedinitrile, Dinydromucodinitrile, 1,4-Dicyano-1-butene, alpha-
Hydromucononitrile [2] [3]

Boiling Point 189.03°C (rough estimate) [2] [3]
Melting Point 74°C (in ethanol) [2] [3]
Density 1.0680 (rough estimate) [2] [3]
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Property Value |/ Description

Flash Point 151.6°C [3]

Synthesis Pathways & Research

The primary synthetic route discussed in the available literature is the catalytic dimerization of acrylonitrile.

¢ Key Reaction: Tail-to-tail dimerization of acrylonitrile to form 1,4-dicyanobut-1-ene (2-
hexenedinitrile) [3].
e Catalyst Systems: Research indicates effective catalyst systems use:
o Ruthenium with carboxylic acid co-catalysts: The activity of this catalyst system shows a
linear relationship with the acidity (pKa) of substituted benzoic acids. Using diphenyl ether as a
solvent can improve the Turnover Number (TON) [3].
o Phosphinite catalysts: The kinetics and mechanism of this catalytic dimerization have been
studied [3].
o Palladium complexes: These have also been used in the catalytic dimerization of acrylic acid
derivatives [3].

Safety & Handling

The safety data available is limited, but the following should be noted:

e Hazard Statements: The compound has the GHS signal word "Warning" with hazard statements
H319 ("Causes serious eye irritation") and H302 ("Harmful if swallowed") [2].

¢ Precautionary Measures: General precautionary statements include P264 (Wash hands thoroughly
after handling), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing) [2].

Workflow for Scaling Considerations

Based on the general principles of chemical production scaling and the specific information available for 2-
hexenedinitrile, the following diagram outlines key considerations. Note that specific parameters like

reactor type and temperature are not detailed in the search results and must be determined experimentally.
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Potential FAQs for a Technical Support Center

Here are some anticipated FAQs based on the available information and common scaling challenges. Please

note that definitive answers would require more specific process data.

Question Guidance / Potential Solution

How can | improve Research suggests using diphenyl ether as a solvent can increase the
catalyst activity and Turnover Number (TON) for Ruthenium-based catalysts. Selecting carboxylic
lifetime? acid co-catalysts with an optimal pKa (between ~3.5-5) is also critical [3].
What are the main The desired product is typically 1,4-dicyanobut-1-ene. A key goal of catalyst
impurities or by- design is to avoid the formation of by-products like propionitrile. Other
products? isomers, such as 2,4-dicyanobut-1-ene, may also form depending on the

catalyst and conditions [3].

What safety The compound is harmful and an eye irritant. Personal protective equipment
precautions are (PPE) including gloves and eye protection is mandatory. Due to its high flash
essential?
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Question Guidance / Potential Solution

point, it is not highly flammable but standard fire precautions for chemical
plants should be in place [2].

A Note on Information Gaps

The available data has several limitations for creating a comprehensive scaling guide:

¢ Lack of Detailed Protocols: The search results mention synthesis routes but do not provide full,
step-by-step experimental procedures with precise quantities, times, and equipment.

¢ No Scaling-Specific Data: Critical parameters for scaling, such as heat transfer coefficients, mixing
requirements, mass transfer limitations, and detailed purification methods on a large scale, are not
discussed.

¢ Limited Troubleshooting: The documents do not contain specific information on common
operational failures (e.g., catalyst deactivation, reactor fouling) or their solutions.

I hope this structured information provides a useful starting point. To build a more complete knowledge base,
you may need to consult specialized chemical engineering resources, patents, or conduct further

experimental studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1508165#scaling-up-2-

hexenedinitrile-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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